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Compound of Interest

Compound Name: Fmoc-Ser(Trt)-OH

Cat. No.: B557296 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Fmoc-Ser(Trt)-OH. Adherence to these protocols is

essential for ensuring laboratory safety and maintaining experimental integrity.

Chemical and Physical Properties
Fmoc-Ser(Trt)-OH, also known as Nα-Fmoc-O-trityl-L-serine, is a serine derivative commonly

used in solid-phase peptide synthesis.[1][2] While it is not classified as a hazardous substance,

proper handling and precautions are necessary to minimize any potential risks.[1][3]

Property Value References

CAS Number 111061-56-4 [1][3]

Molecular Formula C37H31NO5 [1]

Molecular Weight 569.65 g/mol [4]

Melting Point 200-210 °C (decomposes) [4]

Appearance White to off-white powder [5]

Storage Temperature 2-8°C [4]
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Hazard Identification and Personal Protective
Equipment (PPE)
Although not classified as hazardous, Fmoc-Ser(Trt)-OH may cause irritation to the respiratory

tract, skin, and eyes.[1][3] Ingestion or inhalation may be harmful.[1] Therefore, the use of

appropriate personal protective equipment is mandatory.

PPE Category
Recommended
Equipment

Specifications References

Eye Protection

Safety glasses with

side-shields or

goggles

Conforming to EN166

(EU) or NIOSH (US)

standards

[3]

Hand Protection
Chemical-resistant

gloves

Inspect gloves prior to

use
[3]

Respiratory Protection
Dust mask or

respirator

Type N95 (US) or

Type P1 (EN 143) for

dust formation

[4][5]

Skin and Body

Protection
Laboratory coat Standard lab coat [6]

Experimental Protocols: Safe Handling and Disposal
Receiving and Storage: Upon receipt, visually inspect the container for any signs of damage.

Store the container tightly closed in a refrigerator at 2-8°C in a dry and well-ventilated area.[3]

[4]

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood with local exhaust

ventilation to control airborne dust.[1][3]

Avoid the formation of dust and aerosols.[3]

Avoid direct contact with skin and eyes.[3]
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Wash hands thoroughly after handling the compound and before eating, drinking, or

smoking.[1]

When weighing and transferring the powder, do so carefully to minimize dust generation.

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek medical attention.[3]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[3]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[3]

Spill Management:

Small Spills: Use appropriate tools to carefully sweep or scoop up the spilled solid and place

it into a suitable container for disposal.[1]

Large Spills: Evacuate the area. Wear a full suit, splash goggles, dust respirator, boots, and

gloves. Use a shovel to place the material into a convenient waste disposal container.[1]

Disposal: All waste material, including contaminated packaging, must be disposed of in

accordance with federal, state, and local environmental regulations.[1][3] It is the responsibility

of the waste generator to properly classify and dispose of the chemical waste.[3]

Workflow for Handling Fmoc-Ser(Trt)-OH
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Preparation

Handling

Post-Handling Disposal

Receive and Inspect Container

Store at 2-8°C in a Dry, Well-Ventilated Area

If container is intact

Don Appropriate PPE (Gloves, Goggles, Lab Coat, Respirator)

Weigh and Transfer in a Ventilated Enclosure

Dissolve in Appropriate Solvent

Perform Peptide Synthesis

Decontaminate Work Area Collect Chemical Waste in Labeled Containers

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Fmoc-Ser(Trt)-OH from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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